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Compound of Interest

Compound Name: Propyne-d4

Cat. No.: B1606906

This technical guide provides an in-depth overview of the chemical properties of propyne-d4, a
deuterated isotopologue of propyne. The information is intended for researchers, scientists,
and professionals in drug development and analytical chemistry who utilize stable isotope-
labeled compounds.

Core Properties of Propyne-d4

Propyne-d4, also known as 1,3,3,3-tetradeuterioprop-1-yne, is a form of propyne where four
hydrogen atoms have been replaced by deuterium atoms. This isotopic substitution makes it a
valuable tool in various scientific applications, primarily as an internal standard in mass
spectrometry-based quantitative analysis and for elucidating reaction mechanisms.

Quantitative Data Summary

The key quantitative properties of propyne-d4 are summarized in the table below. The
molecular weight can vary slightly depending on the calculation method and the specific
isotopic abundances of the constituent elements.
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Property Value Source
CAS Registry Number 6111-63-3 [1112][3]
Molecular Formula C3D4 [3114]
Molecular Weight 44.09 g/mol [1114]
44.088507 g/mol [2]

44.0885 g/mol [3]

Conceptual Experimental Workflow: Propyne-d4 as
an Internal Standard

While specific experimental protocols for propyne-d4 are application-dependent, a common
use is as an internal standard for the quantification of the non-deuterated propyne or a
structurally similar analyte in a complex matrix. The following workflow diagram illustrates this
process.
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Sample Preparation

Test Sample Containing Analyte (Propyne)

Spike with Known Amount of Internal Standard (Propyne-d4)

Analytical Phase

Sample Extraction & Cleanup

l

Instrumental Analysis (e.g., GC-MS)

Data Processing

Measure Signal Response of Analyte and Internal Standard

Calculate Response Ratio (Analyte/Internal Standard)

Quantify Analyte Concentration using Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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